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Compound of Interest

Compound Name: 6-O-Desmethyl donepezil-d7

Cat. No.: B12365794

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability, suppliers, and
analytical applications of 6-O-Desmethyl donepezil-d7. The information is intended to assist
researchers in sourcing this stable isotope-labeled internal standard for use in pharmacokinetic
and metabolic studies of donepezil.

Introduction

6-O-Desmethyl donepezil is a primary active metabolite of donepezil, a widely prescribed
acetylcholinesterase inhibitor for the treatment of Alzheimer's disease.[1] The deuterated
analog, 6-O-Desmethyl donepezil-d7, serves as an ideal internal standard for quantitative
bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS),
ensuring accuracy and precision in the measurement of the analyte in biological matrices.[2][3]

Commercial Availability and Suppliers

6-O-Desmethyl donepezil-d7 is available from several specialized chemical suppliers. While
pricing is often available upon request, the following table summarizes key information from
various vendors.
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. CAS Molecular Molecular .
Supplier . Purity Notes
Number Formula Weight
Isotope-
MedChemEx 1261396-76- ) ) Labeled
C23H20D7NOs  372.51 High Purity
press 2 Compound.
[41[5]
Deuterium-
) 1261396-76- labeled 6-O-
Invivochem C23H20D7NOs  372.51 >98%
2 Desmethyl
donepezil.[6]
1261394-20- Not specified Not specified Not specified Related
LGC 0 (for for 6-O- for 6-O- for 6-O- stable isotope
Standards Donepezil-d7  Desmethyl Desmethyl Desmethyl labeled API
HCI) donepezil-d7 donepezil-d7 donepezil-d7 available.[7]
1261394-20- Not specified Related
Pharmaffiliate O (for C24H23D7CIN 423.00 for 6-O- deuterated
S Donepezil-d7  Os ' Desmethyl standard
HCI) donepezil-d7 available.[8]
1215071-00- Not specified Related
3 (for for 6-O- stable isotope
SynZeal ) C24H22D7NOs  386.5 )
Donepezil Desmethyl product in
D7) donepezil-d7 stock.[9]

Note: The CAS number 1261396-76-2 specifically corresponds to 6-O-Desmethyl donepezil-

d7. Other listed CAS numbers are for related deuterated analogs of donepezil.

Synthesis and Characterization

While detailed synthetic procedures for 6-O-Desmethyl donepezil-d7 are not readily available

in the public domain, the synthesis would likely involve the demethylation of a deuterated

donepezil precursor. One described method for the non-deuterated form involves the use of

strong acids or bases, such as boron tribromide (BBr3), to remove the methyl group at the 6-

position of the donepezil molecule. A similar strategy would be employed with a deuterated

starting material to yield the final product.
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Characterization of 6-O-Desmethyl donepezil-d7 would be performed using standard
analytical techniques, including:

e Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the chemical structure and the
positions of the deuterium labels.

e High-Performance Liquid Chromatography (HPLC): To assess the chemical purity.

Experimental Protocols: Bioanalytical Method for
Quantification in Human Plasma

The primary application of 6-O-Desmethyl donepezil-d7 is as an internal standard in LC-
MS/MS methods for the simultaneous quantification of donepezil and its metabolite, 6-O-
desmethyl donepezil, in biological samples. The following is a generalized protocol based on
published methodologies.[2][3][10]

1. Sample Preparation (Solid-Phase Extraction - SPE)[3]

e To 500 pL of human plasma, add the internal standard (6-O-Desmethyl donepezil-d7)
solution.

e Vortex mix the samples.

» Load the samples onto a pre-conditioned SPE cartridge (e.g., Waters Oasis HLB).
e Wash the cartridge with an appropriate solvent to remove interferences.

» Elute the analytes and the internal standard with a suitable elution solvent.

o Evaporate the eluate to dryness under a stream of nitrogen.

» Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography Conditions[2][3]
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Column: A C18 reverse-phase column (e.g., Waters Novapak C18, 150 mm x 3.9 mm, 4 ym).

[3]

Mobile Phase: An isocratic or gradient mixture of an organic solvent (e.g., acetonitrile) and
an aqueous buffer (e.g., 5 mM ammonium formate, pH 5.0).[2]

Flow Rate: 0.6 mL/min.[2]
Injection Volume: 10 pL.
. Mass Spectrometry Conditions|[3]
lonization Mode: Electrospray lonization (ESI) in positive ion mode.
Detection Mode: Multiple Reaction Monitoring (MRM).
MRM Transitions:
o Donepezil: m/z 380.1 - 91.2
o 6-O-Desmethyl donepezil: m/z 366.3 - 91.3

o 6-O-Desmethyl donepezil-d7 (Internal Standard): A specific precursor-to-product ion
transition would be determined during method development, taking into account the mass
shift due to deuterium labeling.

. Calibration and Quantification

Prepare a series of calibration standards by spiking blank plasma with known concentrations
of donepezil and 6-O-desmethyl donepezil, along with a fixed concentration of the internal
standard.

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the analyte concentration.

Determine the concentrations of the analytes in the unknown samples by interpolating their
peak area ratios from the calibration curve.
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Caption: Sourcing and quality control workflow for a chemical standard.
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Caption: Bioanalytical experimental workflow using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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